4-{[(3,5-dimethylphenoxy)acetyl]amino}-N-(2-methoxyethyl)benzamide

• Molecular Formula: C20H24N2O4
• Molecular Weight: 356.4 g/mol
• IUPAC Name: 4-[[2-(3,5-dimethylphenoxy)acetyl]amino]-N-(2-methoxyethyl)benzamide
• InChI: InChI=1S/C20H24N2O4/c1-14-10-15(2)12-18(11-14)26-13-19(23)22-17-6-4-16(5-7-17)20(24)21-8-9-25-3/h4-7,10-12H,8-9,13H2,1-3H3,(H,21,24)(H,22,23)
• InChI Key: SJYSTBUNNBHWQJ-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)OCC(=O)NC2=CC=C(C=C2)C(=O)NCCOC)C

Description

4-{[(3,5-dimethylphenoxy)acetyl]amino}-N-(2-methoxyethyl)benzamide, also known as DPA-714, is a small molecule that has attracted significant attention in the field of neuroinflammation research. This compound has been shown to have potential applications in the diagnosis and treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.

Mechanism of Action

4-{[(3,5-dimethylphenoxy)acetyl]amino}-N-(2-methoxyethyl)benzamide binds to the TSPO, which is located on the outer mitochondrial membrane of activated microglia and astrocytes. This binding leads to the activation of the TSPO signaling pathway, which results in the production of reactive oxygen species (ROS) and the release of pro-inflammatory cytokines. The activation of this pathway is thought to play a role in the pathogenesis of neuroinflammation.
Biochemical and Physiological Effects:
4-{[(3,5-dimethylphenoxy)acetyl]amino}-N-(2-methoxyethyl)benzamide has been shown to have a number of biochemical and physiological effects. In addition to its role in imaging neuroinflammation, 4-{[(3,5-dimethylphenoxy)acetyl]amino}-N-(2-methoxyethyl)benzamide has been shown to have anti-inflammatory effects in vitro. This compound has been shown to inhibit the production of pro-inflammatory cytokines in activated microglia and astrocytes. Additionally, 4-{[(3,5-dimethylphenoxy)acetyl]amino}-N-(2-methoxyethyl)benzamide has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-{[(3,5-dimethylphenoxy)acetyl]amino}-N-(2-methoxyethyl)benzamide in lab experiments is its specificity for the TSPO. This allows for the selective imaging of neuroinflammation and the study of its role in neurological disorders. Additionally, 4-{[(3,5-dimethylphenoxy)acetyl]amino}-N-(2-methoxyethyl)benzamide has been shown to have low toxicity in animal models, making it a safe compound to use in lab experiments.
One of the limitations of using 4-{[(3,5-dimethylphenoxy)acetyl]amino}-N-(2-methoxyethyl)benzamide is its limited availability. This compound is not commercially available and must be synthesized in the lab. Additionally, the use of 4-{[(3,5-dimethylphenoxy)acetyl]amino}-N-(2-methoxyethyl)benzamide in human studies is limited by regulatory restrictions.

Future Directions

There are a number of future directions for the study of 4-{[(3,5-dimethylphenoxy)acetyl]amino}-N-(2-methoxyethyl)benzamide. One area of research is the development of new imaging agents that target the TSPO. This could lead to the development of more specific and sensitive imaging techniques for the diagnosis and treatment of neurological disorders.
Another area of research is the development of new therapeutic agents that target the TSPO signaling pathway. This could lead to the development of new treatments for neuroinflammatory diseases such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.
Conclusion:
In conclusion, 4-{[(3,5-dimethylphenoxy)acetyl]amino}-N-(2-methoxyethyl)benzamide is a small molecule that has potential applications in the diagnosis and treatment of neurological disorders. This compound has been extensively studied for its role in imaging neuroinflammation and its anti-inflammatory and neuroprotective effects. While there are limitations to its use in lab experiments, there are also a number of future directions for the study of 4-{[(3,5-dimethylphenoxy)acetyl]amino}-N-(2-methoxyethyl)benzamide that could lead to new diagnostic and therapeutic approaches for neurological disorders.

Synthesis Methods

The synthesis of 4-{[(3,5-dimethylphenoxy)acetyl]amino}-N-(2-methoxyethyl)benzamide is a multi-step process that involves the reaction of 3,5-dimethylphenol with ethyl chloroacetate to form 3,5-dimethylphenyl-2-chloroacetate. This intermediate is then reacted with ethylenediamine to form 4-{[(3,5-dimethylphenoxy)acetyl]amino}-N-ethylbenzamide. Finally, the N-ethyl group is replaced with a methoxyethyl group to yield 4-{[(3,5-dimethylphenoxy)acetyl]amino}-N-(2-methoxyethyl)benzamide.

Scientific Research Applications

4-{[(3,5-dimethylphenoxy)acetyl]amino}-N-(2-methoxyethyl)benzamide has been extensively studied for its potential application in the diagnosis and treatment of neurological disorders. One of the key applications of 4-{[(3,5-dimethylphenoxy)acetyl]amino}-N-(2-methoxyethyl)benzamide is in the imaging of neuroinflammation, which is a hallmark of many neurological disorders. 4-{[(3,5-dimethylphenoxy)acetyl]amino}-N-(2-methoxyethyl)benzamide binds to the translocator protein (TSPO), which is upregulated in activated microglia and astrocytes during neuroinflammation. This allows for the visualization of neuroinflammation using positron emission tomography (PET) imaging.